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Compound of Interest

Compound Name: N-Acetyl sulfapyridine-d4

Cat. No.: B564610 Get Quote

CAS Number: 1189732-52-2

This technical guide provides a comprehensive overview of N-Acetyl sulfapyridine-d4, a

deuterated analog of a major metabolite of the anti-inflammatory drug sulfasalazine. This guide

is intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, analytical applications, and metabolic context.

Core Data Presentation
N-Acetyl sulfapyridine-d4 is primarily utilized as an internal standard in quantitative analytical

methods, particularly in pharmacokinetic and metabolic studies of sulfasalazine. Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 1189732-52-2 [1][2][3]

Molecular Formula C₁₃H₉D₄N₃O₃S [1][2][3]

Molecular Weight 295.35 g/mol [1][2][3]

Exact Mass 295.09286944 Da [1]

Appearance Off-White to Pale Brown Solid [3]

Purity (HPLC)
>95% (specifically 97.80% at

262 nm)
[3]

Isotopic Purity (d4) 95.60% [3]

Solubility
Slightly soluble in Acetonitrile

and Methanol (with sonication)
[3]

Storage Conditions +4°C for long-term storage [3]

Shipping Conditions Room Temperature

Unlabeled CAS Number 19077-98-6 [2]

Metabolic Pathway of Sulfasalazine
N-Acetyl sulfapyridine is a key metabolite in the metabolic cascade of sulfasalazine. The

following diagram illustrates this pathway, highlighting the enzymatic transformations and

cellular locations.
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Experimental Protocols
N-Acetyl sulfapyridine-d4 is instrumental as an internal standard for the accurate

quantification of sulfapyridine and its parent drug, sulfasalazine, in biological matrices. Below is

a detailed experimental protocol adapted from a validated LC-MS/MS method for the analysis

of these compounds in human plasma.

3.1. Objective

To quantify the concentration of sulfasalazine and its metabolite, sulfapyridine, in human

plasma using their deuterated analogs (Sulfasalazine-d4 and N-Acetyl sulfapyridine-d4) as

internal standards via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

3.2. Materials and Reagents

N-Acetyl sulfapyridine-d4 (Internal Standard)

Sulfasalazine-d4 (Internal Standard)

Sulfapyridine (Analyte)
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Sulfasalazine (Analyte)

Human Plasma (Matrix)

Methanol (LC-MS Grade)

Acetonitrile (LC-MS Grade)

Formic Acid (LC-MS Grade)

Water (LC-MS Grade)

Solid Phase Extraction (SPE) Cartridges

3.3. Sample Preparation

Spiking: To 100 µL of human plasma, add the internal standard solution containing N-Acetyl
sulfapyridine-d4 and Sulfasalazine-d4.

Protein Precipitation: Add a volume of cold acetonitrile to the plasma sample to precipitate

proteins. Vortex and then centrifuge to pellet the precipitated proteins.

Solid Phase Extraction (SPE):

Condition the SPE cartridge with methanol followed by water.

Load the supernatant from the protein precipitation step onto the conditioned SPE

cartridge.

Wash the cartridge with a low-organic solvent mixture to remove interferences.

Elute the analytes and internal standards with a high-organic solvent mixture.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3.4. LC-MS/MS Method

LC System: A high-performance liquid chromatography system.
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Column: A C18 reversed-phase column (e.g., Agilent Poroshell EC-C18, 3.0 × 100 mm, 2.7

µm).[4][5][6]

Mobile Phase A: Water with 0.1% formic acid.[4][5][6]

Mobile Phase B: Acetonitrile:Methanol (90:10, v/v) with 0.1% formic acid.[4][5][6]

Flow Rate: 0.450 mL/min.[4][5][6]

Gradient Elution: A suitable gradient to separate the analytes from matrix components.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction

Monitoring (MRM) mode with positive electrospray ionization (ESI).[4][5][6]

MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal

standard would be optimized.

3.5. Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental workflow for the quantitative

analysis of sulfapyridine using N-Acetyl sulfapyridine-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109976/
https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109976/
https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109976/
https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109976/
https://www2.lgcgroup.com/l/31922/2021-01-13/p9418t
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109976/
https://www.benchchem.com/product/b564610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis Workflow

Start

Sample Preparation
(Plasma Spiking, Protein Precipitation)

Solid Phase Extraction (SPE)

Evaporation and Reconstitution

LC-MS/MS Analysis

Data Analysis
(Quantification using Internal Standard)

End

Click to download full resolution via product page

LC-MS/MS Experimental Workflow

Role of NAT2 in Metabolism and Clinical
Significance
The acetylation of sulfapyridine to N-Acetyl sulfapyridine is catalyzed by the N-

acetyltransferase 2 (NAT2) enzyme, primarily in the liver.[7] The activity of NAT2 is subject to
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genetic polymorphism, leading to different acetylation phenotypes in the population: slow,

intermediate, and rapid acetylators.

Slow Acetylators: Individuals with reduced NAT2 enzyme activity metabolize sulfapyridine

more slowly, leading to higher plasma concentrations of the parent drug. This is associated

with an increased risk of dose-related adverse effects of sulfasalazine.[7]

Rapid Acetylators: These individuals metabolize sulfapyridine more quickly, resulting in lower

plasma concentrations of sulfapyridine and higher levels of N-Acetyl sulfapyridine.

The use of N-Acetyl sulfapyridine-d4 in pharmacokinetic studies allows for the precise

determination of sulfapyridine levels, which, when correlated with NAT2 genotype, can help in

understanding inter-individual variability in drug response and toxicity.

Conclusion
N-Acetyl sulfapyridine-d4 is an essential tool for researchers and clinicians involved in the

study of sulfasalazine. Its use as an internal standard in advanced analytical techniques like

LC-MS/MS enables accurate and reliable quantification of sulfapyridine in biological samples.

This, in turn, facilitates a deeper understanding of the pharmacokinetics of sulfasalazine, the

influence of genetic factors like NAT2 polymorphism on its metabolism, and its overall clinical

efficacy and safety profile. This technical guide provides a foundational understanding of the

properties, applications, and metabolic context of N-Acetyl sulfapyridine-d4 to support

ongoing research and drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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